Cas no 351411-94-4 (methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate)
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
- EN300-1107999
- AKOS021310642
- 351411-94-4
-
- Inchi: 1S/C10H14N2O3/c1-15-10(14)3-2-5-12-6-4-9(13)8(11)7-12/h4,6-7H,2-3,5,11H2,1H3
- InChI Key: QAWLHQROCSTZOC-UHFFFAOYSA-N
- SMILES: O(C)C(CCCN1C=CC(C(=C1)N)=O)=O
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 72.6Ų
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107999-0.05g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1107999-0.1g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1107999-0.25g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1107999-0.5g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1107999-1.0g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1107999-2.5g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1107999-5.0g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1107999-10.0g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1107999-1g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1107999-5g |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate |
351411-94-4 | 95% | 5g |
$2235.0 | 2023-10-27 |
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
Comprehensive Overview of Methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate (CAS No. 351411-94-4)
Methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate (CAS No. 351411-94-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique pyridinone core coupled with an ester-functionalized butanoate side chain. Its molecular structure, characterized by the 3-amino-4-oxo-1,4-dihydropyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.
The growing interest in methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate is driven by its relevance in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its derivatives for applications in cancer therapy and neurodegenerative diseases, aligning with current trends in precision medicine. The compound’s CAS No. 351411-94-4 is frequently searched in academic databases and chemical catalogs, reflecting its importance in medicinal chemistry.
From a synthetic perspective, methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate offers versatility due to its reactive functional groups. The amino and ester groups enable further derivatization, facilitating the creation of libraries for high-throughput screening. This adaptability is critical in modern drug design, where molecular diversity is key to identifying lead compounds. Its stability under physiological conditions also enhances its appeal for in vitro and in vivo studies.
In the context of green chemistry, the compound’s synthesis has been optimized to minimize waste and improve yield, addressing environmental concerns in industrial applications. Recent publications highlight its role in sustainable pharmaceutical manufacturing, a topic gaining traction among researchers and policymakers. The demand for eco-friendly synthetic routes has positioned CAS No. 351411-94-4 as a case study in process innovation.
Analytical characterization of methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for regulatory compliance in drug development. The compound’s spectral data is often shared in open-access repositories, supporting collaborative research efforts.
Looking ahead, the potential of methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate extends to bioconjugation and prodrug strategies, where its functional groups can be leveraged to enhance drug delivery. As the scientific community prioritizes targeted therapies, this compound’s role in designing next-generation therapeutics is expected to expand, solidifying its place in the pharmaceutical innovation landscape.
351411-94-4 (methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)